Cas no 66658-88-6 (4-(4-Amino-2-bromophenoxy)benzonitrile)

• Product Name: 4-(4-Amino-2-bromophenoxy)benzonitrile
• CAS No: 66658-88-6
• MF: C₁₃H₉BrN₂O
• MW: 289.127362012863
• CID: 2113903
• Update Time: 2023-08-04

4-(4-Amino-2-bromophenoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-amino-2-bromophenoxy)Benzonitrile
• CZGOSEQZTXREFV-UHFFFAOYSA-N
• 4-(4-Amino-2-bromophenoxy)benzonitrile

• Inchi： 1S/C13H9BrN2O/c14-12-7-10(16)3-6-13(12)17-11-4-1-9(8-15)2-5-11/h1-7H,16H2
• InChI Key： CZGOSEQZTXREFV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1OC1C=CC(C#N)=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• Topological Polar Surface Area: 59